N-[2-(3-Acetyl-7-methoxy-1-naphthyl)ethyl]acetamide

• IUPAC Name: N-[2-(3-acetyl-7-methoxynaphthalen-1-yl)ethyl]acetamide
• InChI: InChI=1S/C17H19NO3/c1-11(19)15-8-13-4-5-16(21-3)10-17(13)14(9-15)6-7-18-12(2)20/h4-5,8-10H,6-7H2,1-3H3,(H,18,20)
• InChI Key: RINDSMFIKZENOD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C2C=C(C=CC2=C1)OC)CCNC(=O)C
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

“N-[2-(3-Acetyl-7-methoxy-1-naphthyl)ethyl]acetamide” is also known as agomelatine. It is a compound that presents hypnotic and antidepressant properties which make it suitable for clinical use. The molecular formula of this compound is C17H19NO3.

Molecular Structure Analysis

The molecular structure of “N-[2-(3-Acetyl-7-methoxy-1-naphthyl)ethyl]acetamide” consists of a naphthalene ring substituted with a methoxy group and an acetyl group. The molecular weight of this compound is 285.34 g/mol.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “N-[2-(3-Acetyl-7-methoxy-1-naphthyl)ethyl]acetamide” include the reaction of the key intermediate with an ester of the cyanomethylphosphonic acid in an anhydrous basic medium. This is followed by reduction with a metal salt of a metal hydride in an aprotic solvent, and subsequent isomerization with a protic acid.

Synthesis routes and methods

Procedure details

0.45 mol (60 g) of aluminium chloride are added at 0° C. to a solution of 0.16 mol (40 g) of N-[2-(7-methoxy-1-naphthyl)ethyl]acetamide (described in Patent EP 447 285) in 350 ml of dichloromethane. 0.21 mol (15.3 ml) of acetyl chloride is then added dropwise at 0° C. The reaction medium is stirred at room temperature for 1 hour and then poured onto ice. The organic phase is decanted and concentrated to yield the expected compound.